Cas no 1177804-87-3 (methyl 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride)

• Product Name: methyl 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
• CAS No: 1177804-87-3
• MF: C₁₉H₂₃ClN₂O₃S
• MW: 394.915522813797
• CID: 6136135
• PubChem ID: 16798184
• Update Time: 2025-10-28

methyl 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-ethyl-4,5,6,7-tetrahydro-2-[(2-phenylacetyl)amino]-, methyl ester, hydrochloride (1:1)
• CHEMBL1555174
• AKOS026677973
• SMR000640792
• MLS001167353
• methyl 6-ethyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
• methyl 6-ethyl-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• F0526-0637
• 1177804-87-3
• methyl 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride

• Inchi： 1S/C19H22N2O3S.ClH/c1-3-21-10-9-14-15(12-21)25-18(17(14)19(23)24-2)20-16(22)11-13-7-5-4-6-8-13;/h4-8H,3,9-12H2,1-2H3,(H,20,22);1H
• InChI Key： LQVAEVNFIVUNIM-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC)CCC1=2)NC(=O)CC1C=CC=CC=1)(=O)OC.Cl

Computed Properties

• Exact Mass: 394.1117915g/mol
• Monoisotopic Mass: 394.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on methyl 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride

Introduction to Methyl 6-Ethyl-2-(2-Phenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate Hydrochloride (CAS No. 1177804-87-3)

Methyl 6-Ethyl-2-(2-Phenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate Hydrochloride is a highly specialized organic compound with the CAS registry number 1177804-87-3. This compound belongs to the class of heterocyclic compounds and is characterized by its complex structure, which includes a thienopyridine ring system. The presence of functional groups such as the ethyl group and the phenylacetamido group contributes to its unique chemical properties and potential applications in various fields.

The compound's structure is of particular interest due to its thieno[2,3-c]pyridine core. This core is a fused bicyclic system consisting of a thiophene ring and a pyridine ring. The fusion of these two aromatic systems creates a rigid and planar structure that can exhibit significant electronic interactions. The ethyl group at position 6 and the phenylacetamido group at position 2 further modulate the electronic properties of the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research articles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain proteases involved in inflammatory diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, Methyl 6-Ethyl-2-(2-Phenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate Hydrochloride has shown promise in materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties. Its ability to form self-assembled monolayers on various substrates has been reported in the journal Advanced Materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. A common approach involves the coupling of an appropriately substituted thienopyridine derivative with an ethyl group and a phenylacetamido group using coupling reagents such as EDCI or HATU. The hydrochloride salt form is typically obtained by protonation of the amide group under acidic conditions.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide valuable insights into its molecular structure and purity. For example, proton NMR spectroscopy can be used to confirm the presence of the ethyl and phenyl groups by analyzing their characteristic splitting patterns.

In terms of stability and storage conditions, Methyl 6-Ethyl-2-(2-Phenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate Hydrochloride should be stored in a cool and dry environment to prevent degradation. Exposure to light should be minimized to avoid photodegradation of sensitive functional groups such as the phenylacetamido moiety.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Using software such as Gaussian or Schrödinger's Maestro suite, scientists can predict its electronic properties and interactions with biological targets. These computational studies complement experimental work by providing valuable insights into the compound's behavior before it is synthesized or tested in vitro.

In conclusion,Methyl 6-Ethyl-2-(2-Phenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate Hydrochloride (CAS No. 1177804-87-3) is a versatile compound with significant potential in both pharmacological and materials science applications. Its unique structure and functional groups make it an attractive candidate for further research and development.